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PBO Performance Data Summary

The table below summarizes key experimental findings on PBO's performance against various resistant

insect pests.

Insect/Pest Resistance Profile
Insecticide
Tested

PBO Effect &
Performance Data

Primary
Resistance
Mechanism(s)
Addressed

Anopheles
gambiae s.l.
and An.
funestus
(Kwale,

Kenya) [1]

Resistant to

permethrin (58.7%,
57.1% mortality)

and deltamethrin
(51%, 76%

mortality) [1].

Deltamethrin PBO pre-exposure fully
restored susceptibility,
increasing mortality in

both species [1].

Metabolic

resistance
(P450s),

confirmed by PBO
synergism [1].

Anopheles
gambiae s.l.
(Côte d'Ivoire)

[2]

Resistant to

deltamethrin and
permethrin [2].

Deltamethrin,

Permethrin

PBO pre-exposure

increased mortality,
indicating oxidase-based

metabolic resistance [2].

Metabolic

resistance
(P450s) [2].
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Insect/Pest Resistance Profile
Insecticide
Tested

PBO Effect &
Performance Data

Primary
Resistance
Mechanism(s)
Addressed

Aedes
aegypti (Nha
Trang,

Vietnam) [3]

Characterized

pyrethroid-resistant
strain with kdr

mutations and
P450

overexpression [3].

Deltamethrin PBO in combination

resulted in higher
mortality than

deltamethrin alone [3].

Metabolic

resistance
(P450s, including

CYP9J32) and kdr
[3].

Myzus
persicae
(Peach-potato

aphid) [4]

High resistance to

pirimicarb
(Resistance Factor

>19,000) [4].

Pirimicarb

(carbamate)

Microencapsulated PBO

with insecticide reduced
RF from >19,000 to 100-
fold [4].

Metabolic

resistance [4].

Aphis
gossypii
(Cotton aphid)

[4]

High resistance to

pirimicarb (RF
>48,000) [4].

Pirimicarb

(carbamate)

Microencapsulated PBO

with insecticide reduced
RF from >48,000 to 30-
fold [4].

Metabolic

resistance [4].

Blattella
germanica
(German

cockroach) [5]

Fipronil resistant

(RR22.4-37.2); all
strains

homozygous for
Rdl A302S

mutation [5].

Fipronil Synergists (PBO, DEF)

showed a variable role;
some synergism

observed, but high
resistance persisted due

to target-site mutation
[5].

Target-site

insensitivity (Rdl
A302S) and

variable metabolic
components [5].

Experimental Protocols for PBO Efficacy Evaluation

To generate data comparable to the studies above, researchers typically employ the following standardized

bioassays.

WHO Susceptibility Bioassay (Tube Test or Bottle Bioassay)
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This is the standard method for monitoring insecticide resistance in mosquito vectors and is widely used in

other pests [6] [1] [2].

Objective: To evaluate the susceptibility of adult mosquitoes to insecticides with and without a
synergist.

Procedure:
Mosquito Preparation: Use 3-5 day old adult females, reared from field-collected larvae or

adults [1] [2].
Exposure:

Test Tubes: Expose batches of 20-25 mosquitoes for 1 hour to filter papers impregnated
with a diagnostic dose of insecticide [6] [1].

Bottles: Used for insecticides unstable on paper [6].
Synergist Assay: Pre-expose a separate batch of mosquitoes to paper impregnated with 4%

piperonyl butoxide (PBO) for 1 hour before the 1-hour insecticide exposure [1] [2].
Control: Include mosquitoes exposed to untreated control papers (silicon or olive oil) [1] [2].

Holding and Mortality Recording: Transfer all mosquitoes to holding tubes and provide 10%
glucose solution ad libitum. Record mortality after a 24-hour holding period [6] [1].

Data Interpretation: Mortality <90% indicates resistance, 90-98% requires confirmation, and >98%
indicates susceptibility. A significant increase in mortality after PBO pre-exposure indicates major

involvement of P450-mediated metabolic resistance [1] [2].

Topical Application Bioassay

This method is common for pests like cockroaches and aphids, allowing for precise dosing [4] [5].

Objective: To determine the lethal dose (LD50) of an insecticide and the impact of a synergist.
Procedure:

Synergist Pre-treatment: Administer a sub-lethal dose of PBO to the test insects topically or
via injection several hours before insecticide exposure [4] [5].

Insecticide Application: Apply a series of known insecticide doses topically to the insect's
thorax using a micro-applicator.

Control: Include insects that receive only the insecticide (no PBO) and a control group that
receives only the solvent.

Holding and Mortality Recording: Hold insects in containers with food and monitor mortality
for 24-96 hours, depending on the insecticide and species [5].

Data Analysis: Calculate LD50 values for both the insecticide-alone and PBO + insecticide groups.
The resistance ratio (RR) and the synergism ratio (SR = LD50-insecticide-alone / LD50-

PBO+insecticide) quantify the level of resistance and the degree of synergism [4] [5].
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The workflow for these protocols and the resistance mechanisms they probe can be visualized as follows:

Start: Resistant Insect Population

Perform Bioassay

Path A:
Insecticide Alone

Path B:
PBO → Insecticide

Compare 24h Mortality

High Mortality
in Both Paths

No Synergism

Low Mortality in A
High Mortality in B

Significant Synergism

Conclusion:
Target-site resistance

or other non-metabolic mechanism

Conclusion:
P450-mediated

Metabolic Resistance

Click to download full resolution via product page

Research Implications and Considerations

For researchers and product developers, the data underscores several critical points:

PBO is Highly Effective Against Metabolic Resistance: When resistance is primarily mediated by

P450s, PBO can dramatically restore insecticide efficacy, even against intensely resistant populations
like aphids with resistance factors over 10,000 [4].
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Limited Impact on Target-Site Resistance: PBO has little to no effect on resistance conferred by

target-site mutations such as kdr in mosquitoes or Rdl in cockroaches. In such cases, high levels of
resistance persist despite synergist use [5] [3].

Potential for Antagonism: Be aware of insecticide interactions. PBO can antagonize the efficacy
of pro-insecticides like pirimiphos-methyl (an organophosphate), which require activation by P450

enzymes. Combining PBO-treated nets with pirimiphos-methyl IRS has been shown to reduce
mortality compared to the IRS alone [7].

Formulation and Timing Matter: The concept of "temporal synergism"—where a time interval is
introduced between PBO and insecticide exposure—can be critical for maximum efficacy, as seen in

the microencapsulated formulations used against aphids [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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